Cas no 402829-68-9 (Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro)

Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro structure

402829-68-9 structure

Product Name:Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro

CAS No:402829-68-9

Molecular Formula:C₁₇H₁₇ClO₆

Molecular Weight:352.766284704208

CID:6698442

Isobyakangelicin; (ξ)-form, 3'-Deoxy, 3'-chloro Properties

Names and Identifiers

- InChIKey： FLTPZMNZFNPZAZ-UHFFFAOYSA-N
- Inchi： 1S/C17H17ClO6/c1-17(2,18)11(19)8-23-13-9-4-5-12(20)24-15(9)16(21-3)14-10(13)6-7-22-14/h4-7,11,19H,8H2,1-3H3
- SMILES： COC1C2=C(C=CC(O2)=O)C(OCC(C(Cl)(C)C)O)=C2C=1OC=C2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
XLogP3: 2.362

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Related Categories

Natural Products and Extracts Plant Extracts Plant based Niphogeton ternata

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